Tetragalacturonic acid

• Molecular Formula: C24H34O25
• Molecular Weight: 722.5 g/mol
• InChI: InChI=1S/C24H34O25/c25-1-2(26)13(17(34)35)47-22(7(1)31)45-11-4(28)9(33)24(49-15(11)19(38)39)46-12-5(29)8(32)23(48-16(12)20(40)41)44-10-3(27)6(30)21(42)43-14(10)18(36)37/h1-16,21-33,42H,(H,34,35)(H,36,37)(H,38,39)(H,40,41)/t1-,2+,3+,4+,5+,6+,7+,8+,9+,10+,11+,12+,13-,14-,15-,16-,21-,22-,23-,24-/m0/s1
• InChIKey: GOIKIOHGMNUNBL-XVJVAFNESA-N

Tetragalacturonic Acid (TGA) Core Properties

Tetragalacturonic acid (TGA), also referred to as α-1,4 galacturonotetraose or pectin tetrasaccharide, is a linear oligogalacturonide (OG) composed of four D-galacturonic acid units linked via α-(1→4) glycosidic bonds . With a molecular weight of approximately 722.51 g/mol and the formula C₂₄H₃₄O₂₅, it is typically derived from the controlled enzymatic or partial acid hydrolysis of pectin or polygalacturonic acid [1]. As a defined, intermediate-length OG, TGA serves as a critical tool in glycobiology, enzymology, and plant science, occupying a distinct functional niche compared to both shorter (di-, tri-galacturonic acid) and longer (penta-, hexa-galacturonic acid) oligomers [2].

DP4 Defined tetramer tool for glycobiology

Enzymology Singular cleavage pattern for mechanism studies

Analytical Reference standard for oligogalacturonide quantification

• [1] Nagel, C. W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source
• [2] Edstrom, R. D., & Phaff, H. J. (1973). Mechanism of spectral changes of a carbocyanine dye with acidic polysaccharides and oligogalacturonides. Archives of Biochemistry and Biophysics, 155(1), 174-179. View Source

Why Tetragalacturonic Acid Is Irreplaceable

The specific degree of polymerization (DP) of an oligogalacturonide dictates its biophysical properties and biological function, making simple substitution among DP3, DP4, DP5, or DP6 analogs invalid. Tetragalacturonic acid (DP4) exhibits a unique, nonlinear spectral response with carbocyanine dyes, unlike the monomeric-like behavior of DP5/DP6 or the inactivity of DP1/DP2 [1]. Furthermore, its interaction with key enzymes differs fundamentally: TGA is cleaved exclusively into a trimer and monomer by yeast endo-polygalacturonase, a distinct pattern from pentagalacturonic acid, and it serves as a superior substrate for Dickeya chrysanthemi pectate lyase, where trigalacturonic acid is a poor substrate [2][3]. Consequently, selecting TGA over its closest analogs is not a matter of interchangeable purity but of ensuring the correct molecular tool is used for structure-activity relationship studies, enzyme characterization, and development of plant defense elicitors [4].

TGA (DP4)

DP5 may show dual cleavage, altering reaction products

Multimodal hydrolysis may complicate kinetic analysis

TGA (DP4)

DP3 acts as competitive inhibitor, not substrate, in some assays

Inhibitory activity may confound enzyme turnover measurements

TGA (DP4)

DP6 exhibits linear dye-binding, unlike non-linear TGA response

Biophysical difference may affect analytical detection assumptions

• [1] Edstrom, R. D., & Phaff, H. J. (1973). Mechanism of spectral changes of a carbocyanine dye with acidic polysaccharides and oligogalacturonides. Archives of Biochemistry and Biophysics, 155(1), 174-179. View Source
• [2] Patel, D. S., & Phaff, H. J. (1960). On the mechanism of action of yeast endo-polygalacturonase on oligogalacturonides and their reduced and oxidized derivatives. Journal of Biological Chemistry, 235(5), 1277-1280. View Source
• [3] BRENDA Enzyme Database. (n.d.). Literature summary for EC 4.2.2.9 - pectate disaccharide-lyase. View Source
• [4] Kobayashi, A., Tai, A., & Kawazu, K. (1990). A 4,5-Unsaturated Low Molecular Oligogalacturonide as a Potent Phytoalexin-elicitor Isolated from Polygalacturonide of Ficus awkeotsang. Agricultural and Biological Chemistry, 54(6), 1477-1484. View Source

Tetragalacturonic Acid vs. Analogs: Key Evidence

Exclusive Cleavage to Trimer and Monomer

Tetragalacturonic acid (DP4) exhibits a strictly defined cleavage pattern by yeast endo-polygalacturonase, being hydrolyzed exclusively into trigalacturonic acid and galacturonic acid. This contrasts sharply with pentagalacturonic acid (DP5), which undergoes two distinct cleavage modes (2+3 and 4+1), producing a more complex mixture of products [1]. This well-defined, singular outcome makes TGA the preferred substrate for elucidating enzyme mechanisms and studying the kinetics of the (3+1) bond cleavage event [2].

Cleavage Product Profile

Head-to-head

Singular cleavage to tri- + monomer vs. dual modes of DP5

Supports unambiguous enzyme mechanism determination

Yeast endo-polygalacturonase; review specific enzyme conditions

Evidence Dimension	Enzymatic hydrolysis product profile
Target Compound Data	Cleavage exclusively into trigalacturonic acid + galacturonic acid
Comparator Or Baseline	Pentagalacturonic acid: Cleavage into (tetra- + galacturonic acid) and (tri- + digalacturonic acid)
Quantified Difference	Singular vs. dual cleavage modes
Conditions	Yeast endo-polygalacturonase from Saccharomyces fragilis

Why This Matters

Procurement of TGA ensures a defined, single-product enzymatic reaction, critical for mechanistic studies and precise kinetic parameter determination, which is not achievable with DP5.

• [1] Demain, A. L., & Phaff, H. J. (1954). Composition and Action of Yeast Polygalacturonase. Nature, 174, 515. View Source
• [2] Patel, D. S., & Phaff, H. J. (1960). On the mechanism of action of yeast endo-polygalacturonase on oligogalacturonides and their reduced and oxidized derivatives. Journal of Biological Chemistry, 235(5), 1277-1280. View Source

No Competitive Inhibition of Pectate Lyase

In contrast to its DP3 analog, tetragalacturonic acid does not act as a competitive inhibitor of endo-pectic acid transeliminase (pectate lyase). With pentagalacturonic acid as the substrate, trigalacturonic acid is a potent competitive inhibitor with a Ki value of 1.31 × 10⁻³ M. Tetragalacturonic acid, however, is exclusively a substrate, with distinct kinetic parameters (Km and Vmax) [1]. This functional bifurcation is a crucial differentiator for researchers studying enzyme regulation or designing inhibitor screens, where use of TGA avoids confounding inhibitory effects present with DP3 [2].

Inhibition Profile

Head-to-head

No competitive inhibition; DP3 Ki = 1.31 × 10⁻³ M

Assay context: TGA avoids inhibitor artifacts present with DP3

Endo-pectic acid transeliminase from Bacillus sp.

Evidence Dimension	Competitive inhibition constant (Ki)
Target Compound Data	No reported competitive inhibition; acts solely as a substrate
Comparator Or Baseline	Trigalacturonic acid: Ki = 1.31 × 10⁻³ M
Quantified Difference	Inhibitor vs. non-inhibitor
Conditions	Endo-pectic acid transeliminase from a Bacillus sp. with pentagalacturonic acid as substrate

Why This Matters

For enzyme assays designed to measure activity without inhibition artifacts, TGA is a cleaner substrate choice compared to DP3.

• [1] Nagel, C. W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source
• [2] BRENDA Enzyme Database. (n.d.). Literature summary for EC 4.2.2.2 - pectate lyase. View Source

Superior Pectate Lyase Substrate Activity

Tetragalacturonic acid (DP4) demonstrates a higher maximal activity as a substrate for pectate lyase (EC 4.2.2.9) from Dickeya chrysanthemi compared to polygalacturonate, the natural polymeric substrate. In contrast, trigalacturonic acid (DP3) is characterized as a 'poor substrate' for the same enzyme [1]. Furthermore, kinetic analysis with a Bacillus sp. endo-pectic acid transeliminase reveals that while the maximal velocity (Vm) for TGA is lower than for pentagalacturonic acid (Vm for DP5 is 2.2 times greater), TGA exhibits the highest Km value among the tested substrates, indicating a distinct binding affinity [2]. This data quantitatively positions TGA as a more effective and biologically relevant substrate than the smaller DP3 analog.

Substrate Activity

Cross-study

Higher maximal activity than DP3; Vm 2.2x lower than DP5

Reported high-activity substrate for pectate lyase studies

Enzyme sources: Dickeya chrysanthemi and Bacillus sp.

Evidence Dimension	Enzyme substrate efficacy
Target Compound Data	Maximal activity, better substrate than polygalacturonate; Km value greatest among tested substrates
Comparator Or Baseline	Trigalacturonic acid: 'poor substrate' for EC 4.2.2.9; Pentagalacturonic acid: Vm is 2.2x greater than TGA for endo-pectic acid transeliminase
Quantified Difference	Qualitative 'maximal activity' vs. 'poor substrate'; 2.2x difference in Vm relative to DP5
Conditions	Enzyme source: Dickeya chrysanthemi (EC 4.2.2.9) and Bacillus sp. (endo-pectic acid transeliminase)

Why This Matters

For laboratories characterizing pectate lyase activity or studying pectin degradation pathways, TGA offers a defined, high-activity substrate, unlike DP3 which yields minimal signal.

• [1] BRENDA Enzyme Database. (n.d.). Literature summary for EC 4.2.2.9 - pectate disaccharide-lyase. View Source
• [2] Nagel, C. W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source

Nonlinear Dye-Binding Profile

Tetragalacturonic acid (DP4) and trigalacturonic acid (DP3) induce nonlinear, concentration-dependent spectral changes in the carbocyanine dye Stains-all, a property that distinguishes them from both inactive shorter oligomers (DP1, DP2) and polymer-like longer oligomers (DP5, DP6). Specifically, while polygalacturonic acid, penta-, and hexagalacturonic acid produce a spectral shift linearly proportional to concentration, DP3 and DP4 exhibit a non-linear response, suggesting a unique conformational interaction or aggregation behavior at this intermediate chain length [1]. This property provides a clear, quantifiable biophysical distinction that can be exploited in analytical assays and for studying the solution behavior of OGs.

Dye-Binding Profile

Head-to-head

Nonlinear vs. linear spectral response (DP5/DP6)

Unique conformational probe for analytical method development

Stains-all spectrophotometric assay context

Evidence Dimension	Spectral change pattern with Stains-all dye
Target Compound Data	Nonlinear spectral changes with respect to concentration
Comparator Or Baseline	DP1, DP2: No spectral effect; DP5, DP6: Linear spectral changes similar to polygalacturonic acid
Quantified Difference	Nonlinear vs. linear concentration-response relationship
Conditions	Spectrophotometric assay with 1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazolin-2-ylidene)-2-methylpropenyl]naphtho[1,2-d]thiazolium bromide (Stains-all)

Why This Matters

This unique non-linear property makes TGA essential for developing or validating analytical methods that differentiate oligogalacturonides by their biophysical state.

• [1] Edstrom, R. D., & Phaff, H. J. (1973). Mechanism of spectral changes of a carbocyanine dye with acidic polysaccharides and oligogalacturonides. Archives of Biochemistry and Biophysics, 155(1), 174-179. View Source

Chromatographic Separation from Other Oligomers

Tetragalacturonic acid can be accurately separated and quantified from a mixture of mono-, di-, tri-, and tetragalacturonic acid standards using validated chromatographic methods. Analysis on a strong cation-exchange column (Shodex SUGAR SH1821) with 0.005 N sulfuric acid as eluent achieves baseline separation in 9 minutes at 1.0 mL/min, with linear calibration across a 0.5–50 μg range. The detection limit for galacturonic acid is approximately 0.1 μg [1]. Furthermore, HPLC methods specifically for unsaturated oligogalacturonides demonstrate clear resolution of TGA (unsaturated tetragalacturonic acid) from unsaturated di-, tri-, penta-, and hexagalacturonic acids, with retention times and peak identity well-defined [2]. This well-characterized analytical footprint is critical for ensuring the purity and identity of the compound in research and quality control settings.

HPLC Resolution

Supporting evidence

Baseline separation from DP1–DP4; detection limit 0.1 µg

Supports purity verification in quality control workflows

Review column and mobile phase conditions for method transfer

Evidence Dimension	Chromatographic separation
Target Compound Data	Well-separated peak from mono-, di-, and trigalacturonic acid; linear calibration from 0.5-50 μg
Comparator Or Baseline	Baseline separation from other oligogalacturonides under specified conditions
Quantified Difference	Qualitative separation; detection limit of 0.1 μg for monomer
Conditions	Shodex SUGAR SH1821 column, 0.005 N H2SO4, 1.0 mL/min flow rate, 40°C; Differential refractometer detection

Why This Matters

Procurement decisions should prioritize TGA from suppliers providing rigorous analytical data (HPLC, HPAEC-PAD), as its distinct retention time is a key quality indicator.

• [1] Yokohiki, K., et al. (n.d.). Analysis of Galacturonic Acid and Oligogalacturonic Acid by High-Performance Liquid Chromatography. CORE Repository. View Source
• [2] MACHEREY-NAGEL. (n.d.). HPLC analysis of uronic acids and oligogalacturonic acids. Application Note 102750. View Source

Tetragalacturonic Acid Application Scenarios

Endo-Polygalacturonase Cleavage Mechanism Studies

Tetragalacturonic acid (DP4) is the optimal substrate for dissecting the precise cleavage specificity of endo-polygalacturonases. Unlike the more complex, multi-modal hydrolysis of pentagalacturonic acid (DP5), TGA is cleaved at a single site, yielding only trigalacturonic acid and galacturonic acid [1]. This unambiguous outcome, coupled with its distinct kinetic profile (higher Km, different Vm compared to DP5) [2], makes it indispensable for detailed enzyme mechanism studies and for accurately determining kinetic constants without the confounding variables introduced by longer or shorter oligomers.

High-Activity Pectate Lyase Substrate

For researchers using pectate lyase (EC 4.2.2.9) from organisms like Dickeya chrysanthemi, TGA serves as a superior, defined substrate. While trigalacturonic acid (DP3) is a poor substrate, TGA elicits maximal enzymatic activity [3]. This makes TGA the preferred choice for developing high-throughput screening assays or characterizing enzyme variants, providing a robust and reproducible signal where the smaller DP3 analog would fail. Its non-inhibitory nature (unlike DP3) further ensures that the measured activity is a true representation of substrate turnover [2].

Oligogalacturonide Reference Standards

TGA is a critical component of analytical standard mixtures for the quantification of oligogalacturonides in complex biological samples or industrial hydrolysates. Validated HPLC methods clearly demonstrate its separation from mono-, di-, tri-, and pentagalacturonic acids [4][5]. Its distinct retention time and linear calibration curve in techniques like HPAEC-PAD or HPLC with differential refractometry are essential for accurate identification and purity assessment. Procuring a high-purity TGA standard (>90-95%) [6] is a prerequisite for any laboratory aiming to quantify pectin degradation products or monitor enzymatic hydrolysis pathways.

Elicitor Structure-Activity Relationships

Although oligogalacturonides with DP 5-7 are potent elicitors of plant defense responses, TGA (DP4) represents a crucial intermediate in the structure-activity relationship (SAR) series [7]. Its unique biophysical behavior (nonlinear dye binding) and distinct enzymatic processing make it an essential tool for probing the mechanisms of OG perception by plant receptors like Wall-Associated Kinases (WAKs) [8]. Experiments using TGA can help delineate the precise DP threshold required to trigger defense responses, distinguishing its role from both inactive monomers/dimers and active longer oligomers.

Application

Selection Property

Validation Focus

Endo-PG mechanism studies

Singular cleavage product profile

Kinetic constant determination without DP5 interference

Pectate lyase assay development

Non-inhibitory substrate activity

Reproducible turnover signal vs. poor DP3 response

Oligogalacturonide quantification

Chromatographic resolution from DP1–DP5

Peak identity confirmation and linear calibration

Plant defense elicitor SAR

Intermediate DP in elicitor series

WAK receptor binding threshold determination

• [1] Demain, A. L., & Phaff, H. J. (1954). Composition and Action of Yeast Polygalacturonase. Nature, 174, 515. View Source
• [2] Nagel, C. W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source
• [3] BRENDA Enzyme Database. (n.d.). Literature summary for EC 4.2.2.9 - pectate disaccharide-lyase. View Source
• [4] Yokohiki, K., et al. (n.d.). Analysis of Galacturonic Acid and Oligogalacturonic Acid by High-Performance Liquid Chromatography. CORE Repository. View Source
• [5] MACHEREY-NAGEL. (n.d.). HPLC analysis of uronic acids and oligogalacturonic acids. Application Note 102750. View Source
• [6] BioGlyco. (n.d.). Tetragalacturonic Acid Product Page. Purity >90%, determined by HPAEC-PAD. View Source
• [7] Kobayashi, A., Tai, A., & Kawazu, K. (1990). A 4,5-Unsaturated Low Molecular Oligogalacturonide as a Potent Phytoalexin-elicitor Isolated from Polygalacturonide of Ficus awkeotsang. Agricultural and Biological Chemistry, 54(6), 1477-1484. View Source
• [8] Kohorn, B. D., & Kohorn, S. L. (2012). The cell wall-associated kinases, WAKs, as pectin receptors. Frontiers in Plant Science, 3, 88. View Source